Cas no 1466327-93-4 (N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1466327-93-4
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 5404222
• Update Time: 2025-05-20

N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chlorophenyl)methyl]-2H-triazole-4-carboxamide
• N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C10H9ClN4O/c11-8-3-1-2-7(4-8)5-12-10(16)9-6-13-15-14-9/h1-4,6H,5H2,(H,12,16)(H,13,14,15)
• InChI Key： PPCMVIVPIRUBDW-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2=CC=CC(Cl)=C2)=O)=NN1

Computed Properties

• Exact Mass: 236.046
• Monoisotopic Mass: 236.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

Comprehensive Overview of N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1466327-93-4)

N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1466327-93-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique triazole-carboxamide scaffold, is often explored for its potential biological activities. Researchers are particularly interested in its molecular structure, which combines a chlorophenyl moiety with a 1,2,3-triazole ring, a combination known for its versatility in pharmaceutical applications.

The CAS No. 1466327-93-4 is frequently searched in academic and industrial databases due to its relevance in small molecule drug development. Recent trends indicate a growing interest in triazole derivatives, as they are often associated with antimicrobial, anticancer, and anti-inflammatory properties. This compound's structural features make it a promising candidate for further study, especially in the context of targeted therapy and enzyme inhibition.

One of the key reasons for the popularity of N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is its potential role in drug design optimization. The chlorophenyl group enhances lipophilicity, which can improve membrane permeability, while the triazole ring offers hydrogen bonding capabilities, critical for binding to biological targets. These attributes align with current research trends focusing on bioavailability enhancement and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, CAS No. 1466327-93-4 is also discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring efficient synthetic routes for this compound using catalytic methods and microwave-assisted reactions. Such approaches reduce waste and energy consumption, addressing the global demand for sustainable chemical production.

The compound's mechanistic studies are another area of interest. Scientists are investigating its interactions with various biological targets, such as kinases and receptors, to uncover its full therapeutic potential. This aligns with the broader trend of precision medicine, where understanding molecular interactions at the atomic level is crucial for developing effective treatments.

From a commercial perspective, N-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is often listed in catalogs of specialty chemicals, catering to the needs of research laboratories and pharmaceutical companies. Its availability in high purity forms makes it suitable for high-throughput screening and lead compound optimization, further driving its demand in the market.

In summary, CAS No. 1466327-93-4 represents a fascinating example of how structural diversity in organic chemistry can lead to compounds with significant scientific and commercial value. Its ongoing exploration in drug discovery and sustainable chemistry underscores its relevance in modern research, making it a subject of continuous interest for scientists and industry professionals alike.